Cas no 1807153-77-0 (3-(Bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-methanol)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-methanol
• CAS No: 1807153-77-0
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4896839
• Update Time: 2025-06-14

3-(Bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-methanol

• Inchi： 1S/C8H7BrF2INO/c9-2-4-1-5(3-14)6(7(10)11)13-8(4)12/h1,7,14H,2-3H2
• InChI Key： HUMBUJZHRCQPSX-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C=C(CO)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-methanol

Recent Advances in the Study of 3-(Bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-methanol (CAS: 1807153-77-0)

The compound 3-(Bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-methanol (CAS: 1807153-77-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique halogenated and difluoromethylated pyridine core, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have focused on its role in the construction of novel pharmacophores, particularly in the development of kinase inhibitors and antimicrobial agents.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 3-(Bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-methanol as a key building block for the synthesis of selective JAK2 inhibitors. The study highlighted the compound's ability to undergo efficient cross-coupling reactions, enabling the rapid diversification of its structure. The resulting inhibitors exhibited potent activity against JAK2-dependent signaling pathways, with IC50 values in the low nanomolar range. This finding underscores the compound's potential in targeting hematologic malignancies and inflammatory diseases.

Another notable application of 3-(Bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-methanol was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was employed in the design of novel antifungal agents. The researchers utilized the compound's reactive bromomethyl and iodopyridine moieties to introduce various heterocyclic substituents, resulting in derivatives with broad-spectrum antifungal activity. Notably, several derivatives displayed superior efficacy against Candida albicans and Aspergillus fumigatus compared to existing therapeutics, suggesting their promise as next-generation antifungal drugs.

From a synthetic chemistry perspective, advances in the scalable production of 3-(Bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-methanol have been achieved through optimized halogenation and difluoromethylation protocols. A recent Organic Process Research & Development publication detailed a high-yielding, three-step synthesis route starting from commercially available 6-methylpyridine-3-methanol. The improved methodology not only enhances the accessibility of this valuable intermediate but also reduces the environmental impact associated with its production.

Looking ahead, the unique structural features of 3-(Bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-methanol continue to inspire innovative research directions. Current investigations are exploring its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules and covalent inhibitors, capitalizing on its reactive handles for targeted protein degradation and modification. As these studies progress, the compound is poised to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.